2-(4,5-dichloro-1H-imidazol-1-yl)-1-phenylethanone

• IUPAC Name: 2-(4,5-dichloroimidazol-1-yl)-1-phenylethanone
• InChI: InChI=1S/C11H8Cl2N2O/c12-10-11(13)15(7-14-10)6-9(16)8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key: SBEBKXDIFSSPMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN2C=NC(=C2Cl)Cl
• Molecular Formula: C11H8Cl2N2O
• Molecular Weight: 255.10 g/mol

Description

2-(4,5-dichloro-1H-imidazol-1-yl)-1-phenylethanone, commonly referred to as DCIPE, is a novel heterocyclic compound that has recently been studied for its potential applications in organic synthesis, drug discovery, and medicinal chemistry. DCIPE is a colorless solid with a molar mass of 282.12 g/mol. Its structure consists of a cyclic imidazole moiety fused to a phenyl group, with two chlorine atoms attached to the imidazole ring. DCIPE has been found to possess a range of interesting physical and chemical properties, such as a low melting point and a high boiling point, as well as a low vapor pressure and a good solubility in organic solvents.

Scientific Research Applications

Salt and Co-crystal Formation

Research has explored the formation of crystalline adducts from 2-(imidazol-1-yl)-1-phenylethanone with acidic compounds, demonstrating its ability to form binary organic acid–base adducts through extensive hydrogen bonding and noncovalent interactions (Jin et al., 2011).

N-Functionalised Heterocyclic Carbene Complexes

Another study reported on N-functionalised imidazol-2-ylidene carbene complexes of silver, prepared by interaction with imidazolium salt, indicating its utility in forming complexes with metal atoms, which are significant in the field of coordination chemistry (Tulloch et al., 2000).

Microwave-assisted Heterocyclization

2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) has been used in the condensation reaction with o-phenylenediamine and various arylaldehydes, showcasing its role in synthesizing benzimidazole derivatives, which highlights its contribution to the development of novel organic compounds (Naeimi & Babaei, 2017).

Three-dimensional Organic Salts Formation

Further research on co-crystallization with organic acids produced several crystalline salts, elucidating the structural and supramolecular aspects of these compounds. This highlights the compound's versatility in forming various salts through protonation and deprotonation processes, which could have implications for materials science and supramolecular chemistry (Xu et al., 2019).

Low-cost Emitters with Large Stokes' Shift

A study on the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives emphasizes the compound's application in creating materials with significant optical properties. This research indicates its potential use in developing low-cost luminescent materials, which is crucial for the field of photophysics and materials chemistry (Volpi et al., 2017).